2-methoxy-6-({3-[4-(2-methoxyphenyl)-1-piperazinyl]-1-piperidinyl}methyl)phenol

• IUPAC Name: 2-methoxy-6-[[3-[4-(2-methoxyphenyl)piperazin-1-yl]piperidin-1-yl]methyl]phenol
• InChI: InChI=1S/C24H33N3O3/c1-29-22-10-4-3-9-21(22)27-15-13-26(14-16-27)20-8-6-12-25(18-20)17-19-7-5-11-23(30-2)24(19)28/h3-5,7,9-11,20,28H,6,8,12-18H2,1-2H3
• InChI Key: CLIYWGMDRAFQDF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)C3CCCN(C3)CC4=C(C(=CC=C4)OC)O
• Molecular Formula: C24H33N3O3
• Molecular Weight: 411.5 g/mol

Description

2-methoxy-6-({3-[4-(2-methoxyphenyl)-1-piperazinyl]-1-piperidinyl}methyl)phenol is a chemical compound that belongs to the class of phenethylamines. It is also known as F15599 and has been widely studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 2-methoxy-6-({3-[4-(2-methoxyphenyl)-1-piperazinyl]-1-piperidinyl}methyl)phenol involves the activation of the 5-HT1A receptor. This receptor is a G protein-coupled receptor that is coupled to the Gαi/o protein. The activation of this receptor leads to the inhibition of adenylyl cyclase and the decrease in cAMP levels. This, in turn, leads to the activation of potassium channels and the hyperpolarization of the cell membrane. The compound also activates the mitogen-activated protein kinase (MAPK) pathway, which is involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-methoxy-6-({3-[4-(2-methoxyphenyl)-1-piperazinyl]-1-piperidinyl}methyl)phenol are primarily mediated by the activation of the 5-HT1A receptor. The compound has been found to have anxiolytic, antidepressant, and neuroprotective effects. It has also been found to enhance cognitive function and improve memory. The compound has been shown to have a low affinity for other serotonin receptors, which reduces the risk of unwanted side effects.

Advantages and Limitations for Lab Experiments

The advantages of using 2-methoxy-6-({3-[4-(2-methoxyphenyl)-1-piperazinyl]-1-piperidinyl}methyl)phenol in lab experiments include its high selectivity for the 5-HT1A receptor, its ability to cross the blood-brain barrier, and its low affinity for other serotonin receptors. However, the compound has limitations in terms of its solubility in water, which can make it difficult to administer in certain experiments. It is also important to note that the compound has not been extensively studied in humans, and its safety and efficacy in humans are not well-established.

Future Directions

There are several future directions for the study of 2-methoxy-6-({3-[4-(2-methoxyphenyl)-1-piperazinyl]-1-piperidinyl}methyl)phenol. One potential direction is the development of new and more effective treatments for depression, anxiety, and other psychiatric disorders. The compound may also have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Further studies are needed to investigate the safety and efficacy of the compound in humans. Additionally, the compound may have potential applications in the field of synthetic biology, where it could be used to design new biological systems with specific functions.

Synthesis Methods

The synthesis of 2-methoxy-6-({3-[4-(2-methoxyphenyl)-1-piperazinyl]-1-piperidinyl}methyl)phenol involves the reaction between 2-methoxy-5-nitrophenol and 3-[4-(2-methoxyphenyl)-1-piperazinyl]-1-piperidinecarboxylic acid tert-butyl ester. The reaction is catalyzed by palladium on carbon and is carried out in the presence of hydrogen gas. The resulting product is then deprotected with trifluoroacetic acid to obtain 2-methoxy-6-({3-[4-(2-methoxyphenyl)-1-piperazinyl]-1-piperidinyl}methyl)phenol.

Scientific Research Applications

2-methoxy-6-({3-[4-(2-methoxyphenyl)-1-piperazinyl]-1-piperidinyl}methyl)phenol has been studied for its potential applications in scientific research. It has been found to be a potent and selective agonist of the 5-HT1A receptor, which is a subtype of the serotonin receptor. This receptor is involved in the regulation of mood, anxiety, and stress. The compound has also been studied for its potential applications in the treatment of depression, anxiety, and other psychiatric disorders.